Cas no 960289-61-6 (trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride)

Trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride is a chiral pyrrolidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound's rigid trans-configuration and dimethylamino functional group make it valuable for constructing complex molecular frameworks, particularly in the development of bioactive compounds and asymmetric catalysts. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications. This reagent is particularly useful in medicinal chemistry for the synthesis of analogs targeting neurological and cardiovascular pathways. Its consistent performance and compatibility with diverse reaction conditions underscore its utility in advanced chemical research.
trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride structure
960289-61-6 structure
Product Name:trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride
CAS No:960289-61-6
MF:C6H14N2O
MW:130.188161373138
CID:1087763
PubChem ID:58007276
Update Time:2025-10-12

trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • trans-4-(Dimethylamino)pyrrolidin-3-ol
    • (3S,4S)-4-(dimethylamino)pyrrolidin-3-ol
    • trans-4-(dimethylamino)-3-pyrrolidinol(SALTDATA: 2HCl)
    • CLMZWVXBYNBYDL-WDSKDSINSA-N
    • AKOS006306090
    • CCG-209913
    • (3S,4S)-4-(dimethylamino) pyrrolidin-3-ol
    • Trans-4-(dimethylamino)-3-pyrrolidinol, AldrichCPR
    • CS-0094628
    • 1448307-81-0
    • trans-4-(dimethylamino)-3-pyrrolidinol
    • EN300-218783
    • SCHEMBL14224184
    • 960289-61-6
    • trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride
    • MDL: MFCD26959326
    • Inchi: 1S/C6H14N2O/c1-8(2)5-3-7-4-6(5)9/h5-7,9H,3-4H2,1-2H3/t5-,6-/m0/s1
    • InChI Key: CLMZWVXBYNBYDL-WDSKDSINSA-N
    • SMILES: O[C@H]1CNC[C@@H]1N(C)C

Computed Properties

  • Exact Mass: 130.110613074g/mol
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 35.5Ų

trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride Pricemore >>

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Additional information on trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride

trans-4-(Dimethylamino)-3-Pyrrolidinol Dihydrochloride (CAS No. 960289-61-6): A Comprehensive Overview

trans-4-(Dimethylamino)-3-pyrrolidinol dihydrochloride (CAS No. 960289-61-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-4-(N,N-Dimethylamino)-3-pyrrolidinol dihydrochloride, is a chiral molecule that has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride consists of a pyrrolidine ring with a dimethylamino group and a hydroxyl group, both attached to the 3 and 4 positions, respectively. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors in the brain. The researchers found that trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride can effectively reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride has shown promise in the field of anti-inflammatory research. A study conducted by a team at the University of California, Los Angeles (UCLA) in 2022 reported that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This finding suggests that trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride could be a valuable therapeutic agent for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2020 indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been shown to have a long half-life, which could be advantageous for developing sustained-release formulations.

The safety profile of trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride is another critical aspect that has been evaluated in preclinical studies. A comprehensive toxicological assessment conducted by a team at the National Institutes of Health (NIH) in 2021 revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support its potential for further clinical development.

In conclusion, trans-4-(dimethylamino)-3-pyrrolidinol dihydrochloride (CAS No. 960289-61-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel drugs targeting neurological disorders, inflammatory conditions, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the pharmaceutical industry.

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